Cas no 1858250-18-6 (4-(4-Chlorophenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid)

4-(4-Chlorophenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid is a specialized organic compound featuring a benzoxazine core functionalized with a chlorophenylsulfonyl group and a carboxylic acid moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The sulfonyl group enhances electrophilic properties, while the carboxylic acid allows for further derivatization, enabling the development of novel bioactive molecules. Its rigid benzoxazine scaffold contributes to stability, facilitating controlled modifications. The compound is particularly useful in medicinal chemistry for designing enzyme inhibitors or receptor modulators due to its balanced lipophilicity and hydrogen-bonding capacity. High purity grades ensure reproducibility in research applications.

4-(4-Chlorophenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid structure

1858250-18-6 structure

Product Name:4-(4-Chlorophenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid

CAS No:1858250-18-6

MF:C₁₅H₁₂ClNO₅S

MW:353.777482032776

CID:4709187

Update Time:2025-06-07

4-(4-Chlorophenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-[(4-Chlorophenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid
- 2H-1,4-benzoxazine-2-carboxylic acid, 4-[(4-chlorophenyl)sulfonyl]-3,4-dihydro-
- 4-(4-Chlorophenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid
- Inchi： 1S/C15H12ClNO5S/c16-10-5-7-11(8-6-10)23(20,21)17-9-14(15(18)19)22-13-4-2-1-3-12(13)17/h1-8,14H,9H2,(H,18,19)
- InChI Key： UBRRAOWJMHCTCD-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)S(N1C2C=CC=CC=2OC(C(=O)O)C1)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 3
Complexity: 541
Topological Polar Surface Area: 92.3

4-(4-Chlorophenyl)sulfonyl-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C138530-500mg	4-[(4-Chlorophenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid	1858250-18-6		500mg	$ 235.00	2022-06-06
TRC	C138530-1000mg	4-[(4-Chlorophenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid	1858250-18-6		1g	$ 390.00	2022-06-06
TRC	C138530-2000mg	4-[(4-Chlorophenyl)sulfonyl]-3,4-dihydro-2H-1,4-benzoxazine-2-carboxylic acid	1858250-18-6		2g	$ 615.00	2022-06-06
A2B Chem LLC	AI41728-500mg	4-[(4-Chlorophenyl)sulfonyl]-3,4-dihydro-2h-1,4-benzoxazine-2-carboxylic acid	1858250-18-6	>95%	500mg	$384.00	2024-01-02
A2B Chem LLC	AI41728-1g	4-[(4-Chlorophenyl)sulfonyl]-3,4-dihydro-2h-1,4-benzoxazine-2-carboxylic acid	1858250-18-6	95%	1g	$176.00	2024-04-20
A2B Chem LLC	AI41728-5g	4-[(4-Chlorophenyl)sulfonyl]-3,4-dihydro-2h-1,4-benzoxazine-2-carboxylic acid	1858250-18-6	95%	5g	$510.00	2024-04-20
A2B Chem LLC	AI41728-10g	4-[(4-Chlorophenyl)sulfonyl]-3,4-dihydro-2h-1,4-benzoxazine-2-carboxylic acid	1858250-18-6	>95%	10g	$884.00	2024-01-02
A2B Chem LLC	AI41728-25g	4-[(4-Chlorophenyl)sulfonyl]-3,4-dihydro-2h-1,4-benzoxazine-2-carboxylic acid	1858250-18-6	>95%	25g	$1516.00	2024-01-02